5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine

• Molecular Formula: C9H6F3N3OS
• Molecular Weight: 261.23 g/mol
• IUPAC Name: 5-[3-(trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H6F3N3OS/c10-9(11,12)16-6-3-1-2-5(4-6)7-14-15-8(13)17-7/h1-4H,(H2,13,15)
• InChI Key: SYUMHUCKSWMXJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C2=NN=C(S2)N

Description

5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine is a thiadiazole derivative characterized by a trifluoromethoxy (-OCF₃) substituent at the 3-position of the phenyl ring attached to the 5-position of the thiadiazole core. This compound belongs to a class of heterocyclic molecules known for their broad-spectrum biological activities, including antimicrobial, antifungal, and enzyme inhibitory properties . The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it a key structural feature for pharmacological optimization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 3-(trifluoromethoxy)aniline with thiocarbonyl compounds under acidic or basic conditions to form the thiadiazole ring. The reaction conditions often include the use of solvents such as ethanol or acetonitrile and catalysts like sulfuric acid or sodium hydroxide .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-throughput screening and process optimization techniques would be essential to scale up the synthesis from laboratory to industrial scale .

Chemical Reactions Analysis

Types of Reactions

5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the thiadiazole ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or thiols. Substitution reactions can lead to various substituted thiadiazole derivatives .

Scientific Research Applications

5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an antimicrobial, antifungal, and anticancer agent due to its ability to interact with biological targets.

Materials Science: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Agrochemicals: The compound is explored for its potential use as a pesticide or herbicide, leveraging its biological activity.

Mechanism of Action

The mechanism of action of 5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes or receptors critical for the survival of pathogens or cancer cells. The trifluoromethoxy group enhances its binding affinity and selectivity towards these targets. The thiadiazole ring can participate in hydrogen bonding and other interactions, contributing to its biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of thiadiazol-2-amine derivatives are highly dependent on the substituents attached to the phenyl ring. Below is a comparative analysis of structurally related compounds:

Substituent Position and Electronic Effects

• 5-(3-Fluorophenyl)-1,3,4-thiadiazol-2-amine ():

  • A fluorine atom at the 3-position of the phenyl ring.
  • Exhibits insecticidal and fungicidal activities due to moderate electron-withdrawing effects .
  • Lower molecular weight (223.24 g/mol) compared to the trifluoromethoxy analog.
• 5-(4-Trifluoromethylphenyl)-1,3,4-thiadiazol-2-amine (): Features a -CF₃ group at the 4-position. Higher lipophilicity and molecular weight (243.31 g/mol) than the fluoro analog.

• 5-(4-Fluorophenyl)-N-(pyridin-3-yl)-1,3,4-thiadiazol-2-amine ():

  • Combines a 4-fluoro phenyl group with a pyridinylamine moiety.
  • Shows enhanced antifungal activity (MIC: 2 µg/mL against Candida albicans) due to synergistic effects between the fluorine and heteroaromatic amine .

Pharmacokinetic and Physicochemical Properties

• Lipophilicity : The trifluoromethoxy group in the target compound increases logP compared to fluoro (-F) and methyl (-CH₃) analogs, enhancing blood-brain barrier permeability .
• Metabolic Stability : The -OCF₃ group resists oxidative metabolism better than -CF₃ or -OCH₃ groups, as observed in related thiadiazoles .
• Solubility : Polar substituents (e.g., -OH in compounds) improve aqueous solubility but reduce membrane permeability .

Key Research Findings

• Antimicrobial Efficacy : While the target compound’s activity is under study, analogs with di(indolyl)methyl groups () exhibit superior antifungal activity (MIC: 1–2 µg/mL) due to enhanced membrane disruption.
• Anticonvulsant Activity: The 4-chloro-phenoxy derivative (4c) outperforms non-halogenated analogs, suggesting halogenation enhances target binding .

Biological Activity

5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine is a compound that belongs to the class of thiadiazole derivatives. Thiadiazoles are known for their diverse biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties. This article reviews the biological activity of this specific compound, supported by relevant data and research findings.

Structural Information

• Molecular Formula : C$_9$H$_6$F$_3$N$_3$OS
• Molecular Weight : 261.22 g/mol
• SMILES : C1=CC(=CC(=C1)OC(F)(F)F)C2=NN=C(S2)N
• InChIKey : SYUMHUCKSWMXJQ-UHFFFAOYSA-N

Predicted Collision Cross Section

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	262.02565	152.6
[M+Na]+	284.00759	161.1
[M+NH4]+	279.05219	157.9
[M+K]+	299.98153	156.7
[M-H]-	260.01109	150.6

Antimicrobial Properties

Research indicates that derivatives of thiadiazole, including those similar to 5-[3-(trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine, exhibit significant antimicrobial activities against various bacterial and fungal strains. For instance:

• Gram-positive bacteria : Effective against Staphylococcus aureus and Bacillus cereus.
• Gram-negative bacteria : Showed activity against Escherichia coli and Pseudomonas aeruginosa.
• Fungal strains : Moderate to significant activity against Aspergillus niger and Candida albicans was observed .

Anticancer Activity

Thiadiazole derivatives have been studied for their potential anticancer properties. The compound's structure allows it to induce apoptosis in cancer cells through mechanisms such as DNA damage and cell cycle arrest:

• In vitro studies demonstrated that certain thiadiazole derivatives showed IC$_{50}$ values indicating effective cytotoxicity against cancer cell lines .
• Specific derivatives have been shown to significantly reduce cell viability in glioblastoma models, indicating potential for further development as anticancer agents .

Other Biological Activities

The broader class of thiadiazole compounds has been associated with various pharmacological effects:

• Anti-inflammatory : Compounds exhibit potential in reducing inflammation markers.
• Anticonvulsant : Some derivatives have shown promise in treating epilepsy by affecting neurotransmitter pathways .
• Analgesic and Antidepressant : Certain derivatives may also possess pain-relieving and mood-enhancing properties.

Study on Antimicrobial Efficacy

A study focusing on the antimicrobial properties of substituted thiadiazoles reported that certain compounds demonstrated a minimum inhibitory concentration (MIC) lower than standard antibiotics like itraconazole, suggesting enhanced efficacy .

Anticancer Mechanism Exploration

In a detailed examination of the anticancer properties of thiadiazole derivatives, researchers found that compounds similar to 5-[3-(trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine induced significant apoptosis in treated cancer cell lines through the activation of caspase pathways .

Summary of Biological Activities

The following table summarizes the biological activities associated with thiadiazole derivatives:

Activity Type	Observed Effects
Antimicrobial	Effective against multiple bacterial strains
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Reduces inflammation markers
Anticonvulsant	Potential treatment for epilepsy

Q & A

Q. What are the standard synthetic routes for 5-[3-(Trifluoromethoxy)phenyl]-1,3,4-thiadiazol-2-amine?

The compound is typically synthesized via cyclocondensation reactions. A common method involves reacting hydrazide derivatives (e.g., isonicotinoyl hydrazide) with potassium thiocyanate, followed by cyclization using concentrated sulfuric acid. Alternative routes employ POCl₃ as a cyclizing agent under reflux conditions (90°C, 3 hours), with subsequent pH adjustment (8–9) using ammonia to precipitate the product . Isolation often involves recrystallization from DMSO/water mixtures (2:1) .

Q. How is spectroscopic characterization performed for this compound?

Key techniques include:

• FT-IR : Identify functional groups like C=N (1562–1555 cm⁻¹), aromatic C-H (~3050 cm⁻¹), and NH stretching (~3200 cm⁻¹) .
• ¹H-NMR : Aromatic protons appear at δ 7.01–8.02 ppm, while aliphatic CH₂ groups resonate at δ 2.14–3.03 ppm in DMSO-d₆ .
• Elemental Analysis : Validate empirical formulas (e.g., C, H, N percentages within ±0.3% of theoretical values) .

Q. What biological screening methods are used to evaluate its activity?

Antimicrobial activity is assessed via agar diffusion or microdilution assays against bacterial/fungal strains. For example, derivatives are tested for minimum inhibitory concentrations (MICs) using standardized protocols (e.g., CLSI guidelines). Antioxidant potential may be evaluated via DPPH radical scavenging assays .

Advanced Research Questions

Q. How can X-ray crystallography confirm the structural and electronic properties of this compound?

Single-crystal X-ray diffraction (SCXRD) provides bond lengths, angles, and intermolecular interactions. For example, the thiadiazole ring typically shows planar geometry, with C-S-C angles near 88–90°. Hydrogen bonding between NH groups and adjacent electronegative atoms (e.g., F, O) stabilizes the crystal lattice. R-factors <0.05 and data-to-parameter ratios >13:1 ensure reliability .

Q. What computational approaches predict its electronic and vibrational behavior?

Density Functional Theory (DFT) at the B3LYP/6-311++G(d,p) level calculates optimized geometries, vibrational frequencies, and HOMO-LUMO gaps. For trifluoromethoxy-substituted thiadiazoles, the CF₃O group induces electron-withdrawing effects, lowering LUMO energies (~-1.5 eV) and enhancing electrophilicity. Vibrational modes for C-F stretching appear at 1100–1200 cm⁻¹, corroborating experimental IR data .

Q. How can reaction conditions be optimized to improve synthetic yield?

• Solvent Systems : Polar aprotic solvents (DMF, DMSO) enhance cyclization efficiency .
• Catalysts : Mn(II) catalysts improve regioselectivity in thiadiazole formation .
• Temperature Control : Reflux at 90°C for 3 hours balances reaction rate and side-product minimization .
• Workup : Adjusting pH to 8–9 with NH₄OH maximizes product precipitation .

Q. How do structural modifications (e.g., substituent variation) influence bioactivity?

• Electron-Withdrawing Groups (e.g., CF₃O) : Enhance antimicrobial activity by increasing membrane permeability .
• Aromatic Substitutions : Para-substituted phenyl groups improve π-π stacking with biological targets (e.g., enzyme active sites) .
• Hybrid Derivatives : Combining thiadiazole with oxadiazole moieties amplifies antioxidant effects via radical stabilization .

Data Analysis and Contradictions

Q. How to resolve discrepancies in reported biological activities of thiadiazole derivatives?

• Standardized Assays : Use uniform protocols (e.g., identical bacterial strains, nutrient media) for cross-study comparisons.
• Structural Validation : Confirm compound purity (>95% by HPLC) and identity (via SCXRD or 2D NMR) to rule out impurities as activity modifiers .
• Meta-Analysis : Compare electronic descriptors (e.g., logP, HOMO-LUMO) to identify structure-activity trends across studies .

Q. Why do synthetic yields vary across literature reports?

• Reagent Purity : Trace moisture in POCl₃ reduces cyclization efficiency .
• Isolation Methods : Recrystallization solvent polarity (e.g., DMSO vs. ethanol) affects yield and purity .
• Catalytic Effects : Unreported trace metals (e.g., Mn(II)) in reagents may accelerate reactions .

Methodological Resources

• Synthetic Protocols :
• Spectroscopic Data :
• Crystallography :
• Computational Modeling :
• Biological Assays :